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Compound of Interest

Compound Name: 5-(methylsulfonyl)-1{H}-tetrazole

Cat. No.: B3047772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the known safety and handling precautions for 5-

(methylsulfonyl)-1H-tetrazole. Due to the limited availability of specific safety data for this

compound, this document extrapolates information from related tetrazole derivatives and

general principles for handling energetic materials. All personnel handling this substance

should be adequately trained in the management of potentially hazardous chemicals.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 5-(methylsulfonyl)-1H-tetrazole is not readily

available, the tetrazole ring system is a known structural feature in energetic materials.[1][2]

Therefore, this compound should be handled with the same precautions as other energetic

heterocyclic compounds. Based on data from analogous tetrazole derivatives, 5-

(methylsulfonyl)-1H-tetrazole is anticipated to be a flammable solid and may cause skin and

serious eye irritation. Heating may lead to explosive decomposition.

GHS Classification (Anticipated)

Flammable Solids: Category 1 or 2

Skin Irritation: Category 2

Eye Irritation: Category 2A
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Explosive: Potential for explosive decomposition upon heating.

Physical and Chemical Properties
Specific quantitative data for 5-(methylsulfonyl)-1H-tetrazole is limited. The following table

summarizes available data for related tetrazole compounds to provide a comparative context.

Property 1H-Tetrazole
5-Methyl-1H-
tetrazole

5-(2-
Methylphenyl)-
1H-tetrazole

1-Phenyl-1H-
tetrazole-5-
thiol

Molecular

Formula
CH₂N₄ C₂H₄N₄ C₈H₈N₄ C₇H₆N₄S

Molecular Weight 70.05 g/mol 84.08 g/mol 160.18 g/mol 178.21 g/mol

Appearance White solid White solid White solid White solid

Melting Point 154 - 158 °C No data available 151 - 154 °C[3] No data available

Decomposition

Temp.

May explode

when heated
No data available No data available

Unstable above

130°C

Safe Handling and Storage
3.1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles that adhere to European standard EN166 or

OSHA's eye and face protection regulations in 29 CFR 1910.133.[4]

Hand Protection: Handle with impermeable gloves. Inspect gloves before use and dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[4]
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3.2. Handling

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Take measures to prevent the buildup of electrostatic charge. Use explosion-proof

equipment.

Avoid shock and friction.

Avoid contact with skin, eyes, and clothing.

Wash hands and face thoroughly after handling.

3.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

Keep away from heat and sources of ignition.[5]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
4.1. First Aid Measures

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[5]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if

you feel unwell.
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4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustible. Explosive decomposition possible on heating. Development

of hazardous combustion gases or vapors (carbon oxides, nitrogen oxides, sulfur oxides)

possible in the event of a fire.

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[4]

4.3. Accidental Release Measures

Ensure adequate ventilation.

Remove all sources of ignition.

Use spark-proof tools and explosion-proof equipment.

Sweep up and shovel into suitable containers for disposal. Avoid creating dust.[4]

Do not let the product enter drains.

Experimental Protocols for Thermal Stability
Assessment
The thermal stability of energetic materials like 5-(methylsulfonyl)-1H-tetrazole is a critical

safety parameter. Standard methods for evaluation include Differential Scanning Calorimetry

(DSC) and auto-ignition tests.[6]

5.1. Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the difference in the amount of heat

required to increase the temperature of a sample and a reference as a function of temperature.

[7]
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Objective: To determine the onset of decomposition temperature and the heat of

decomposition.

Methodology:

A small, precisely weighed sample (typically 1-5 mg) of the material is placed in a sample

pan (e.g., aluminum).

An empty reference pan is also prepared.

The sample and reference pans are placed in the DSC instrument.

The temperature of the instrument is increased at a constant rate (e.g., 5-20 °C/min).[6]

The heat flow to the sample and reference is monitored. An exothermic peak indicates the

decomposition of the material.

The onset temperature of the exotherm is taken as the decomposition temperature. The

area under the peak is proportional to the heat of decomposition.

5.2. Auto-ignition Test (Fisher-Johns Method)

This test determines the temperature at which a substance will ignite without an external

ignition source.[6]

Objective: To determine the auto-ignition temperature.

Methodology:

A small amount of the sample is placed on a hot stage apparatus.

The temperature of the stage is increased at a constant rate (e.g., 15 °C/min).[6]

The temperature at which the sample ignites is recorded as the auto-ignition temperature.

Alternatively, the sample can be held at a constant, elevated temperature, and the time to

ignition is recorded.[6]
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Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4] Dispose of contents/container to an approved waste disposal plant in

accordance with local, regional, and national regulations.

Visualizations
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Caption: Workflow for the safe handling of 5-(methylsulfonyl)-1H-tetrazole.
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Caption: General thermal decomposition pathway for energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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